Cas no 2445785-67-9 (N,3-dimethyl-1H-pyrazolo4,3-cpyridine-6-carboxamide)

• Product Name: N,3-dimethyl-1H-pyrazolo4,3-cpyridine-6-carboxamide
• CAS No: 2445785-67-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD32692443
• CID: 5680438
• PubChem ID: 155821441
• Update Time: 2025-05-22

N,3-dimethyl-1H-pyrazolo4,3-cpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26673789
• N,3-Dimethyl-2H-pyrazolo[4,3-c]pyridine-6-carboxamide
• N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide
• Z4428096225
• 2445785-67-9
• N,3-dimethyl-1H-pyrazolo4,3-cpyridine-6-carboxamide

• MDL： MFCD32692443
• Inchi： 1S/C9H10N4O/c1-5-6-4-11-8(9(14)10-2)3-7(6)13-12-5/h3-4H,1-2H3,(H,10,14)(H,12,13)
• InChI Key： IMGZGQAPJYVLEO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C(C=N1)=C(C)NN=2)NC

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.7Ų

Additional information on N,3-dimethyl-1H-pyrazolo4,3-cpyridine-6-carboxamide

Recent Advances in the Study of N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide (CAS: 2445785-67-9)

N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide (CAS: 2445785-67-9) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazolo[4,3-c]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide involves a multi-step process that has been optimized for high yield and purity. Recent publications highlight the use of advanced catalytic methods and green chemistry principles to enhance the efficiency of its production. The compound's structural features, including the carboxamide group and the dimethyl substitution, contribute to its stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

Pharmacological studies have revealed that N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide exhibits significant activity against a range of biological targets. In vitro assays demonstrate its potent inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, recent research indicates its ability to selectively inhibit kinases such as JAK3 and PI3K, which are implicated in autoimmune disorders and cancer. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain malignancies.

In addition to its kinase inhibitory properties, N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide has been investigated for its role in modulating GPCRs (G-protein-coupled receptors). Preliminary data from cell-based assays suggest that the compound can act as an allosteric modulator, offering a novel mechanism of action for targeting GPCR-related diseases. This dual functionality positions it as a versatile scaffold for the development of multi-targeted therapies.

Recent in vivo studies have further validated the therapeutic potential of N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide. Animal models of inflammation and cancer have shown dose-dependent efficacy, with notable reductions in disease markers and tumor growth. Importantly, the compound exhibits a favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects, which are critical for its transition into clinical trials.

Despite these promising results, challenges remain in the development of N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide as a drug candidate. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and broad biological activity make it a compelling subject for ongoing research.

In conclusion, N,3-dimethyl-1H-pyrazolo[4,3-c]pyridine-6-carboxamide (CAS: 2445785-67-9) represents a significant advancement in the field of medicinal chemistry. Its multifaceted pharmacological profile and robust synthetic accessibility underscore its potential as a lead compound for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating complex diseases.